Cas no 1403765-04-7 (6-chloro-5-Methoxy-3-Methylpicolinonitrile)

• Product Name: 6-chloro-5-Methoxy-3-Methylpicolinonitrile
• CAS No: 1403765-04-7
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• CID: 5575468
• Update Time: 2025-05-24

6-chloro-5-Methoxy-3-Methylpicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-chloro-5-Methoxy-3-Methylpicolinonitrile

• Inchi： 1S/C8H7ClN2O/c1-5-3-7(12-2)8(9)11-6(5)4-10/h3H,1-2H3
• InChI Key： KFHSIJZTVYMLIJ-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC(Cl)=C(OC)C=C1C

Additional information on 6-chloro-5-Methoxy-3-Methylpicolinonitrile

6-Chloro-5-Methoxy-3-Methylpicolinonitrile: A Comprehensive Overview

The compound CAS No. 1403765-04-7, also known as 6-chloro-5-methoxy-3-methylpicolinonitrile, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug discovery, agrochemicals, and advanced materials development.

Recent studies have highlighted the importance of picolinonitrile derivatives in the development of novel bioactive compounds. The presence of a nitrile group in the structure of 6-chloro-5-methoxy-3-methylpicolinonitrile contributes to its ability to act as a bioisostere, making it a valuable candidate for medicinal chemistry research. The substitution pattern, including the chlorine and methoxy groups, further enhances its pharmacokinetic properties, such as solubility and metabolic stability.

In the context of agrochemicals, 6-chloro-5-methoxy-3-methylpicolinonitrile has shown potential as a lead compound for the development of herbicides and fungicides. Its ability to inhibit key enzymes involved in plant growth pathways makes it a promising candidate for sustainable agricultural practices. Researchers have also explored its role in enhancing the efficiency of existing agrochemical formulations through synergistic interactions.

The synthesis of CAS No. 1403765-04-7 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the yield and purity of the compound, making it more accessible for large-scale applications. This has been particularly beneficial for industries relying on high-purity chemical intermediates for drug development and material synthesis.

From a materials science perspective, 6-chloro-5-methoxy-3-methylpicolinonitrile exhibits unique electronic properties that make it suitable for applications in organic electronics and optoelectronics. Its ability to form stable coordination complexes with metal ions has opened new avenues for the development of advanced materials, such as light-emitting diodes (LEDs) and photovoltaic devices.

In conclusion, CAS No. 1403765-04-7, or 6-chloro-5-methoxy-3-methylpicolinonitrile, represents a versatile compound with wide-ranging applications across multiple disciplines. Its structural features, combined with recent advancements in synthesis and application research, position it as a key player in the development of innovative solutions in chemistry and beyond.